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Compound of Interest

Compound Name: Sodium 2-oxopentanoate

Cat. No.: B084938

In-Depth Technical Guide to Sodium 2-
Oxopentanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sodium 2-oxopentanoate,
including its chemical properties, synthesis, analytical methods, and biological significance. The
information is intended to support research and development activities in the fields of
biochemistry, pharmacology, and drug discovery.

Chemical Identity and Synonyms

Sodium 2-oxopentanoate is the sodium salt of 2-oxopentanoic acid. It is a key intermediate in
various metabolic pathways. A comprehensive list of its synonyms and alternative names is
provided below to aid in literature searches and material sourcing.

Table 1: Synonyms and Alternative Names for Sodium 2-oxopentanoate
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Name Type Name
IUPAC Name sodium;2-oxopentanoate
Synonyms Sodium 2-ketopentanoate

Sodium 2-oxovalerate

2-Oxopentanoic acid sodium salt

2-Oxovaleric acid sodium salt

Sodium alpha-ketovalerate

2-Ketovaleric acid, sodium salt

CAS Number 13022-83-8[1]
PubChem CID 23663652
EINECS Number 235-883-3[1]

Physicochemical and Spectroscopic Data

A summary of the key physicochemical properties of Sodium 2-oxopentanoate and its
corresponding acid, 2-oxopentanoic acid, is presented in Table 2. This data is crucial for its
handling, formulation, and analysis.

Table 2: Physicochemical Properties
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Property Value Compound

Molecular Formula C5H7NaO3 Sodium 2-oxopentanoate
Molecular Weight 138.09 g/mol Sodium 2-oxopentanoate
Appearance White to off-white solid Sodium 2-oxopentanoate
Solubility Soluble in water Sodium 2-oxopentanoate
Molecular Formula C5H803 2-Oxopentanoic acid
Molecular Weight 116.11 g/mol [2] 2-Oxopentanoic acid
Melting Point 7-9 °C[3] 2-Oxopentanoic acid
Boiling Point 88-90 °C at 12 mmHg[3] 2-Oxopentanoic acid
Density 1.110 g/mL at 20 °C[3] 2-Oxopentanoic acid
LogP 0.44]3] 2-Oxopentanoic acid

Spectroscopic data is essential for the structural elucidation and purity assessment of Sodium

2-oxopentanoate. The following table summarizes the key spectral features of its

corresponding acid, 2-oxopentanoic acid.

Table 3: Spectroscopic Data for 2-Oxopentanoic Acid

Technique Key Features
1H NMR Spectral data available.[2]
13C NMR Spectral data available.

Mass Spectrometry (MS)

Molecular lon Peak: m/z = 116.0473 (Calculated
for C5H803)[2]

Infrared (IR) Spectroscopy

Characteristic peaks for C=0 (ketone and
carboxylic acid) and O-H (carboxylic acid)

groups.

Experimental Protocols
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Synthesis of 2-Oxopentanoic Acid (Enzymatic Method)

An enzymatic synthesis of 2-oxopentanoic acid can be achieved using a D-amino acid
aminotransferase. The following protocol is based on a published method[4]:

Materials:

» Recombinant Lactobacillus salivarius UCC118 D-amino acid aminotransferase (D-AAT)
e D-amino acid (e.g., D-Alanine)

e a-ketoglutarate

o Pyridoxal 5'-phosphate (PLP)

e 100 mM Potassium phosphate buffer (pH 7.5)

e 20% Trichloroacetic acid (TCA)

4 M NaOH

Procedure:

e Prepare a standard reaction mixture (1 mL) containing:

o

100 mM potassium phosphate buffer (pH 7.5)

50 mM D-amino acid

[¢]

[¢]

20 mM a-ketoglutarate

0.05 mM PLP

[e]

o

Purified D-AAT enzyme

 Incubate the reaction mixture at 30 °C for a specified time (e.g., 1 minute for initial rate
determination).

» Stop the reaction by adding 1 mL of 20% TCA.
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 Incubate the mixture on ice for 1 minute.
e Neutralize the mixture by adding 0.5 mL of 4 M NaOH.

e The product, 2-oxopentanoic acid, can be quantified using UPLC analysis.

Preparation of Sodium 2-oxopentanoate

Sodium 2-oxopentanoate can be prepared by neutralizing 2-oxopentanoic acid with a
stoichiometric amount of a sodium base, such as sodium hydroxide or sodium bicarbonate.

Materials:

e 2-Oxopentanoic acid

e Sodium hydroxide (NaOH) or Sodium bicarbonate (NaHCOs)

» Anhydrous ethanol or other suitable organic solvent

e pH indicator or pH meter

Procedure:

» Dissolve 2-oxopentanoic acid in a suitable solvent like anhydrous ethanol.

o Slowly add a solution of sodium hydroxide or sodium bicarbonate in the same solvent while
stirring.

» Monitor the pH of the solution. The addition of the base should continue until a neutral pH
(approximately 7.0) is reached.

e The resulting sodium 2-oxopentanoate salt can be isolated by evaporation of the solvent
under reduced pressure.

e The solid product can be further purified by recrystallization from an appropriate solvent
system.

Quantitative Analysis
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High-performance liquid chromatography (HPLC) is a common method for the quantitative
analysis of 2-oxopentanoic acid in biological samples.

Instrumentation and Conditions:

Analytical Column: A reverse-phase C18 column is typically used.

» Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer with an acidic pH) and
an organic solvent (e.g., acetonitrile or methanol).

o Detection: UV detection at a wavelength corresponding to the absorbance maximum of the
oxo-acid (typically around 210 nm).

» Quantification: Quantification is achieved by comparing the peak area of the analyte in the
sample to a standard curve generated from known concentrations of 2-oxopentanoic acid.
For complex biological matrices, sample preparation steps such as protein precipitation and
solid-phase extraction may be necessary to remove interfering substances.

Biological Significance and Metabolic Pathways

Sodium 2-oxopentanoate, as the conjugate base of 2-oxopentanoic acid, is a human
metabolite involved in amino acid metabolism[2]. It is a key intermediate in the catabolism of
several amino acids.

Role in Amino Acid Metabolism

2-Oxopentanoic acid is an intermediate in the metabolic pathways of several amino acids. The
diagram below illustrates a simplified overview of its position in these pathways.

Caption: Role of 2-Oxopentanoate in Amino Acid Metabolism.

This compound is a crucial participant in the catabolism of branched-chain amino acids
(BCAAs) such as valine, leucine, and isoleucine. The initial step in the breakdown of these
amino acids is a transamination reaction, which converts the amino acid into its corresponding
a-keto acid.

Enzymatic Reactions
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Several enzymes are known to act on 2-oxocarboxylic acids, including 2-oxopentanoate. For
instance, w-transaminases can utilize 2-oxopentanoic acid as a substrate for the production of
unnatural amino acids. The following diagram depicts a generalized enzymatic reaction
involving 2-oxopentanoate.

Caption: General Enzymatic Transamination of 2-Oxopentanoate.

While specific kinetic data (Km, Vmax) for enzymes acting on 2-oxopentanoate are not readily
available in comprehensive databases, the general principles of Michaelis-Menten kinetics
apply[5][6][7][8]. The affinity of an enzyme for 2-oxopentanoate (Km) and its maximum reaction
rate (Vmax) would be crucial parameters in understanding its metabolic fate and the efficacy of
any therapeutic interventions targeting these pathways.

Conclusion

Sodium 2-oxopentanoate is a valuable compound for researchers in the life sciences. Its role
as a metabolite in key amino acid pathways makes it an important subject for studies in
metabolic disorders and drug development. This guide provides a foundational understanding
of its chemistry, synthesis, analysis, and biological context, serving as a resource for further
investigation and application. The provided protocols and data tables are intended to facilitate
experimental design and interpretation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://synapse.patsnap.com/article/what-is-enzyme-kinetics-understanding-km-and-vmax-in-biochemical-reactions
https://synapse.patsnap.com/article/what-is-enzyme-kinetics-understanding-km-and-vmax-in-biochemical-reactions
https://panamacollegeofcellscience.org/wp-content/uploads/2013/12/enzymologychapter13.pdf
https://teachmephysiology.com/biochemistry/molecules-and-signalling/enzyme-kinetics/
https://www.benchchem.com/product/b084938#sodium-2-oxopentanoate-synonyms-and-alternative-names
https://www.benchchem.com/product/b084938#sodium-2-oxopentanoate-synonyms-and-alternative-names
https://www.benchchem.com/product/b084938#sodium-2-oxopentanoate-synonyms-and-alternative-names
https://www.benchchem.com/product/b084938#sodium-2-oxopentanoate-synonyms-and-alternative-names
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b084938?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

